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Compound of Interest

Compound Name: 2-Butanone oxime

CAS No.: 96-29-7

Cat. No.: B179465

Get Quote

CAS Number: 96-29-7 Synonyms: Methyl ethyl ketoxime, Ethyl methyl ketone oxime Urgency

Level: High (Carcinogen 1B / Potential Explosive Incompatibility)[1][2][3]

Part 1: Executive Safety Assessment
For the attention of Laboratory Managers and EHS Officers:

2-Butanone oxime (MEKO) presents a dual-threat profile often underestimated in routine

laboratory workflows. While frequently used as an oxygen scavenger or anti-skinning agent, its

disposal requires more than standard organic solvent protocols.

The Critical Risks:

Carcinogenicity: Reclassified in the EU as Carc. 1B (H350).[4] It is no longer just an "irritant";

it must be handled as a confirmed animal carcinogen with potential human relevance.

The "Acid Trap" (Hidden Hazard): MEKO is an oxime.[1][5] Upon contact with strong acids

(especially mineral acids like Sulfuric Acid), it undergoes hydrolysis or Beckmann

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b179465#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3393662.htm
https://pim-resources.coleparmer.com/sds/47653.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10391953&productDescription%3D25GR+2-Butanone+oxime%2C+99%25&countryCode=GB&language=en
https://www.benchchem.com/product/b179465/docs?utm_src=pdf-body#2-butanone-oxime-meko-advanced-disposal-handling-guide-1
https://www.tcichemicals.com/MX/en/sds/B0688_US_EN.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3393662.htm
https://cameochemicals.noaa.gov/chemical/20651
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


rearrangement, potentially generating Hydroxylamine or substituted amides. Hydroxylamine

salts are thermally unstable and can lead to explosive decomposition.

Operational Directive: Under no circumstances should MEKO waste be commingled with acidic

waste streams.

Part 2: The "Acid Trap" – Scientific Rationale
Why standard segregation fails without specific knowledge.

Many researchers habitually combine "organic liquids" into a single drum. This practice is

dangerous with MEKO.

The Mechanism of Danger: In the presence of strong acids (H⁺) and heat (often generated by

the mixing itself), MEKO hydrolyzes:

Risk Factor: Hydroxylamine is thermodynamically unstable. If this reaction occurs in a closed

waste container, the exotherm can trigger the rapid decomposition of hydroxylamine, leading to

container rupture or explosion.

Expert Recommendation: Establish a "No-Acid" barrier for any waste stream containing >1%

MEKO.

Part 3: Disposal Workflow & Decision Logic
Visualization: The Safe Disposal Decision Tree
The following diagram outlines the critical decision nodes for MEKO disposal to prevent

incompatibility accidents.
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Waste Generation:
2-Butanone Oxime (MEKO)

Is MEKO mixed with
other chemicals?

Analyze Mixture Components

Yes

Classify Waste Stream:
Primary: Toxic (Carcinogen)

Secondary: Ignitable (Check FP)

No (Pure MEKO)

CRITICAL CHECK:
Does mixture contain Strong Acids?

STOP: Do NOT Combine.
Segregate MEKO from Acid.

Yes (Acid Present) No Acids

Expert Intervention Required:
Neutralize Acid separately

before contact (if unavoidable)

Containerization:
Polyethylene (HDPE) or Steel.

NO Acid Residue.

Labeling:
'Hazardous Waste'

'Contains: 2-Butanone Oxime'
'Carcinogen' + 'Combustible'

Final Disposal:
High-Temperature Incineration

(Licensed Facility)

Click to download full resolution via product page
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Caption: Operational logic flow for MEKO disposal, emphasizing the critical acid-segregation

step to prevent explosive byproducts.

Part 4: Step-by-Step Disposal Protocol
Step 1: Characterization & Coding
Before lifting a container, determine the regulatory status. MEKO has a flash point of

approximately 60°C (140°F).[3][6] This places it on the borderline of "Ignitable" under US RCRA

regulations.

Operational Rule: To ensure maximum safety compliance, treat MEKO as Ignitable (D001)

unless testing proves the specific waste mixture has a flash point >60°C.

Parameter Value/Status Regulatory Implication

Flash Point ~59–62°C (138–144°F)
Treat as D001 (Ignitable) to

ensure safe transport.

Toxicity Carcinogen 1B
Requires "Toxic" secondary

labeling.

RCRA Code D001 (Likely)
Not specifically U-listed, but

characteristics apply.

Solubility Soluble in water
Do NOT pour down drain.

Toxic to aquatic life.[4]

Step 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Steel drums are compatible.

Condition: Containers must be triple-rinsed if they previously held other chemicals.

Verification: Visually inspect the container interior. Ensure it is bone-dry and free of any

crystalline residue (which could indicate old peroxides or shock-sensitive salts from previous

contents).

Step 3: Segregation (The "Golden Rule")
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Isolate MEKO waste from:

Strong Acids (Sulfuric, Nitric, Hydrochloric).

Strong Oxidizers (Permanganates, Peroxides).

Acid Anhydrides.

Step 4: Labeling
Your waste tag must be explicit to protect downstream handlers.

Primary Text: "Hazardous Waste - 2-Butanone Oxime"[7][4][8]

Hazard Checkboxes: [x] Flammable/Combustible [x] Toxic [x] Carcinogen[4][9]

Special Warning: Add a custom line: "DO NOT MIX WITH ACIDS - HYDROLYSIS RISK"

Step 5: Final Disposal Method
Incineration is the only recommended disposal route.

MEKO must be destroyed in a permitted hazardous waste incinerator equipped with a

scrubber.

Combustion Products: Thermal decomposition produces Nitrogen Oxides (NOx).[3] The

facility's scrubber system handles these emissions.

Part 5: Emergency Procedures (Spill Response)
Scenario: A 500mL bottle of MEKO shatters on the lab floor.

Evacuate & Ventilate: MEKO causes drowsiness (narcotic effect) and is a skin sensitizer.

Clear the immediate area.[2][4][8][9][10]

PPE Upgrade: Don Butyl Rubber or Silver Shield gloves. Standard Nitrile gloves offer only

short-term splash protection against ketoximes; they degrade quickly upon saturation. Wear

a respirator if ventilation is poor.
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Containment: Dike the spill with non-combustible absorbent (Vermiculite or Sand).

Note: Do NOT use sawdust (flammability risk).

Cleanup: Scoop absorbed material into a dedicated container.

Decontamination: Wash the surface with a mild soap solution. Do not use bleach (oxidizer

incompatibility).

Part 6: References & Authority[8]
European Chemicals Agency (ECHA).Substance Information: 2-Butanone oxime (EC 202-

496-6). (Classified as Carc.[4][6][10][11] 1B). Available at: [Link]

U.S. Environmental Protection Agency (EPA).40 CFR Part 261 - Identification and Listing of

Hazardous Waste. (Definition of D001 Ignitability). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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11. How to Avoid EU MEKO Carcinogen GHS Labeling Requirements [borchers.com]

To cite this document: BenchChem. [2-Butanone Oxime (MEKO): Advanced Disposal &
Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179465/docs#2-butanone-oxime-meko-advanced-
disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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